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Compound of Interest

Compound Name: 10-Undecenoyl chloride

Cat. No.: B1583100

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides essential, immediate safety and logistical information for
handling 10-Undecenoyl chloride, a reactive acyl chloride. Adherence to these procedures is
critical for personal safety and the integrity of your research.

Chemical Snapshot: 10-Undecenoyl Chloride

Property Value

CAS Number 38460-95-6

Molecular Formula C11H19CIO

Appearance Colorless to pale yellow liquid[1]

Causes severe skin burns and eye damage,
Primary Hazards respiratory irritation, reacts violently with
water[2][3][4]

Immediate Safety Protocols: Personal Protective
Equipment (PPE)

Due to its corrosive and water-reactive nature, a stringent PPE protocol is mandatory when
handling 10-Undecenoyl chloride. All work should be conducted within a properly functioning
chemical fume hood.[5][6]
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Minimum PPE Requirements

PPE Category

Specification

Rationale

Eye/Face Protection

Chemical safety goggles and a

full-face shield

Protects against splashes and
corrosive vapors that can

cause severe eye damage.

Hand Protection

Heavy-duty nitrile or neoprene

gloves

Provides a barrier against skin
contact, which can cause
severe burns. Standard
disposable gloves may not

offer sufficient protection.[6]

Protective Clothing

Flame-resistant lab coat (e.g.,
Nomex) and a chemical-

resistant apron

Protects against splashes and
potential ignition due to the

material's reactivity.[6][7]

Footwear Closed-toe shoes Prevents exposure from spills.

Operational Plan: Step-by-Step Handling Procedure

A systematic approach is crucial to minimize risks. The following workflow outlines the safe
handling of 10-Undecenoyl chloride from preparation to temporary storage.
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Caption: Workflow for Handling 10-Undecenoyl Chloride.
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Emergency Response: Spill and Exposure Plan

Accidents require immediate and correct action. All personnel should be familiar with the
location of safety showers, eyewash stations, and spill kits.

Spill Cleanup Procedure
o Evacuate and Alert: Immediately alert others in the vicinity and evacuate the immediate area.

» Assess the Spill: If the spill is large or you are not trained to handle it, contact your
institution's emergency response team.

e Don PPE: Wear the appropriate PPE before attempting to clean up a small, manageable
spill.

o Containment: Cover the spill with an inert, non-combustible absorbent material such as dry
sand, sodium carbonate (soda ash), or powdered lime.[6][8] DO NOT USE WATER OR
COMBUSTIBLE MATERIALS LIKE PAPER TOWELS.[8][9]

o Collection: Carefully scoop the absorbed material into a clearly labeled, sealable container
for hazardous waste.

o Decontamination: Wipe down the spill area with a cloth dampened with a non-aqueous
solvent (e.g., isopropanol), followed by a thorough cleaning with soap and water once the
reactive material is confirmed to be removed.

First Aid for Exposures
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Exposure Route First Aid Procedure

Immediately flush the affected area with copious
) amounts of water for at least 15 minutes while
Skin Contact . . .
removing contaminated clothing. Seek

immediate medical attention.

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact ) ) ]

upper and lower eyelids. Seek immediate

medical attention.

Move the person to fresh air. If breathing is
Inhalation difficult, provide oxygen. Seek immediate

medical attention.[1]

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion , . . .
unconscious person. Seek immediate medical

attention.

Disposal Plan: Neutralization and Waste
Management

Due to its reactivity, 10-Undecenoyl chloride must be neutralized before disposal. This
process should be performed in a fume hood by trained personnel.

Experimental Protocol for Neutralization

e Preparation: In a fume hood, prepare a stirred solution of 2M sodium hydroxide (NaOH) in a
beaker. The amount of NaOH solution should be in molar excess to the amount of 10-
Undecenoyl chloride to be neutralized.

o Slow Addition: Slowly and carefully add the 10-Undecenoyl chloride dropwise to the stirred
NaOH solution. This is an exothermic reaction; control the rate of addition to prevent
excessive heat generation.

e Reaction: The acyl chloride will be hydrolyzed to the more stable sodium 10-undecenoate.
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 Verification: After the addition is complete, continue stirring for at least one hour. Check the
pH of the solution to ensure it is basic, confirming that all the acyl chloride has reacted.

o Disposal: The resulting solution should be collected in a properly labeled hazardous waste
container for disposal according to your institution's guidelines.

By implementing these detailed operational and safety plans, you can significantly mitigate the
risks associated with handling 10-Undecenoyl chloride, fostering a safer and more productive
research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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